Cas no 17131-14-5 (3-phenylpropane-1,2-diol)

• Product Name: 3-phenylpropane-1,2-diol
• CAS No: 17131-14-5
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 220329
• PubChem ID: 220862
• Update Time: 2025-04-19

3-phenylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-phenyl-
• 3-phenylpropane-1,2-diol
• 1,2-Propanediol,3-phenyl
• 3-Phenyl-1,2-Propandiol
• 3-phenyl-1,2-propanediol
• 3-Phenyl-propan-1,2-diol
• 3-phenyl-propane-1,2-diol
• allylbenzene 2',3'-dihydrodiol
• PhCH2CH(OH)CH2OH
• PD042282
• 17131-14-5
• DTXSID80277814
• CS-0354803
• FT-0729128
• AKOS017514819
• EN300-1240454
• SCHEMBL25158
• NSC4322
• NSC-4322

• Inchi： 1S/C9H12O2/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： JHWQMXKQJVAWKI-UHFFFAOYSA-N
• SMILES： OC(CO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 316.6°C at 760 mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.561
• PSA: 40.46000
• LogP: 0.58230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives